Cas no 64182-29-2 (1H-Pyrazole-4-carboxaldehyde, 1-ethyl-3-nitro-)

1H-Pyrazole-4-carboxaldehyde, 1-ethyl-3-nitro- structure
64182-29-2 structure
Product Name:1H-Pyrazole-4-carboxaldehyde, 1-ethyl-3-nitro-
CAS No:64182-29-2
MF:C6H7N3O3
MW:169.138080835342
CID:1672179
Update Time:2024-09-03

1H-Pyrazole-4-carboxaldehyde, 1-ethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-carboxaldehyde, 1-ethyl-3-nitro-
    • Inchi: 1S/C6H7N3O3/c1-2-8-3-5(4-10)6(7-8)9(11)12/h3-4H,2H2,1H3
    • InChI Key: CYSQXZQMTCEUPS-UHFFFAOYSA-N
    • SMILES: N1(CC)C=C(C=O)C([N+]([O-])=O)=N1

Computed Properties

  • Exact Mass: 169.04881

Experimental Properties

  • Density: 1.43±0.1 g/cm3(Predicted)
  • Boiling Point: 338.7±27.0 °C(Predicted)
  • PSA: 78.03
  • pka: -4.55±0.10(Predicted)
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